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Introduction
3-bromo-N-methylbenzenesulfonamide is a significant chemical compound, particularly

noted for its role as a building block in the synthesis of more complex molecules, including

those with potential applications in pharmaceuticals.[1] This guide provides an in-depth

analysis of its structure, properties, synthesis, and the broader context of its utility in scientific

research and drug development. The benzenesulfonamide scaffold is a well-established

pharmacophore, forming the basis for a multitude of therapeutic agents.[2][3] The strategic

incorporation of a bromine atom and an N-methyl group modifies the electronic and steric

properties of the parent molecule, offering unique opportunities for molecular design and

optimization.

The presence of bromine in pharmaceuticals can enhance therapeutic activity, positively

influence metabolism, and increase the duration of action.[4] Bromine and its derivatives are

integral to the development of a wide range of medications, from antiseptics to anticancer

drugs.[5][6] This versatility underscores the importance of brominated intermediates like 3-
bromo-N-methylbenzenesulfonamide in medicinal chemistry.[5]

This document serves as a technical resource for researchers, scientists, and professionals in

drug development, offering both foundational knowledge and practical insights into the handling

and application of this compound.
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Molecular Structure and Properties
A thorough understanding of the physicochemical properties of 3-bromo-N-
methylbenzenesulfonamide is fundamental to its effective application. These properties

dictate its behavior in chemical reactions, its solubility, and its potential interactions in biological

systems.

Chemical Identity
IUPAC Name: 3-bromo-N-methylbenzenesulfonamide

CAS Number: 153435-79-1[1][7]

Molecular Formula: C7H8BrNO2S[1]

Molecular Weight: 250.1 g/mol [1]

Physicochemical Data
A summary of the key physicochemical properties is presented in the table below.

Property Value Source

Melting Point 62-66°C [8]

Boiling Point 343.0±44.0°C at 760 mmHg [8]

Density 1.6±0.1 g/cm3 [8]

Flash Point 161.2±28.4°C [8]

Physical Form Solid

Purity Typically ≥98% [1]

Structural Visualization
The chemical structure of 3-bromo-N-methylbenzenesulfonamide is depicted below. The

diagram highlights the key functional groups: the brominated benzene ring, the sulfonamide

linkage, and the N-methyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

